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This technical guide provides a comprehensive overview of the natural sources, relative

abundance, and analytical methodologies for the carbazole alkaloid, Mahanimbine. Designed

for researchers, scientists, and professionals in drug development, this document synthesizes

current scientific literature to serve as a foundational resource for the study and application of

this promising bioactive compound.

Natural Sources of Mahanimbine
Mahanimbine is a phytochemical primarily isolated from the plant Murraya koenigii, commonly

known as the curry leaf tree.[1][2][3] This plant, belonging to the Rutaceae family, is native to

India and is widely cultivated in South and Southeast Asia.[4] Various parts of Murraya koenigii,

including the leaves, roots, and stems, have been identified as sources of Mahanimbine.[5]

The leaves, in particular, are considered a rich source of this and other carbazole alkaloids.[6]

[7]

Abundance of Mahanimbine in Murraya koenigii
The concentration of Mahanimbine in Murraya koenigii can vary significantly based on factors

such as the geographical origin of the plant, the specific part of the plant analyzed, and the

extraction method employed. The following tables summarize the quantitative data available in

the current literature.
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Table 1: Mahanimbine Content in Murraya koenigii
Leaves from Different Geographical Locations

Geographic
al Origin

Plant Part
Extraction
Solvent

Analytical
Method

Mahanimbi
ne Content

Reference

Andhra

Pradesh,

India

Leaves Ethyl Acetate
TLC-

Densitometry

507.2 µ

g/sample
[8]

Not Specified Leaves Not Specified
HPLC-

MS/MS

7.22–5.62

mg/kg
[9]

Tamil Nadu,

India
Leaves Not Specified Not Specified

4.3% w/w of

extract
[7]

Various

(India)
Leaves Not Specified Not Specified

0.01–1.67

mg/g
[7]

Table 2: Quantification of Mahanimbine in Murraya
koenigii Extracts

Extraction
Method

Plant Part Solvent
Analytical
Method

Mahanimbi
ne Content

Reference

Not Specified Leaves Not Specified RP-HPLC
4.32 ± 0.81%

w/w
[10]

Experimental Protocols
The extraction, isolation, and quantification of Mahanimbine from Murraya koenigii involve

several established laboratory techniques. The following sections detail the common

methodologies cited in scientific research.

Extraction Methodologies
3.1.1 Soxhlet-Assisted Extraction (SAE)
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Soxhlet extraction is a conventional and widely used method for the extraction of

phytochemicals.

Procedure:

10 g of dried and powdered Murraya koenigii leaves are placed in a thimble.

The thimble is placed in a Soxhlet apparatus.

The extraction is carried out with 90% ethanol for 8 hours.

The resulting extract is collected, filtered, and then analyzed for Mahanimbine content.

3.1.2 Ultrasound-Assisted Extraction (UAE)

Ultrasound-assisted extraction is a more modern and efficient technique that utilizes ultrasonic

waves to enhance extraction.

Procedure:

10 g of powdered Murraya koenigii leaves are placed in a beaker.

A suitable extraction solvent is added at a 1:10 solid-to-solvent ratio.

The mixture is sonicated in an ultrasonic bath for a predetermined time (e.g., 15 minutes).

The solution is then filtered, and the filtrate is collected for analysis.

The following diagram illustrates a general workflow for the extraction and isolation of

Mahanimbine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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